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Compound of Interest

Compound Name: INCB054828

Cat. No.: B1191782

Ensuring the safe and compliant disposal of INCB054828 (pemigatinib) is critical for protecting
laboratory personnel and the environment. As a potent inhibitor of fibroblast growth factor
receptors (FGFR), specific handling and disposal procedures are necessary to mitigate any
potential risks. This guide provides essential, step-by-step instructions for the proper disposal
of INCB054828 waste in a research setting.

Immediate Safety and Handling Precautions

Before beginning any procedure involving INCB054828, it is imperative to consult the Safety
Data Sheet (SDS). While INCB054828 is not classified as a hazardous substance according to
the Globally Harmonized System (GHS), proper laboratory hygiene and safety measures are
still required.[1]

Personal Protective Equipment (PPE): All personnel handling INCB054828 waste must wear
appropriate PPE, including:

o Safety glasses or goggles
e Lab coat
» Gloves

In case of contact, follow these first-aid measures:
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» Skin contact: Rinse skin thoroughly with large amounts of water and remove contaminated
clothing.[2][3]

e Eye contact: Immediately flush eyes with large amounts of water, removing contact lenses if
present.[2][3]

 Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support.[2][3]

Ingestion: Wash out the mouth with water. Do not induce vomiting.[2][3]

Step-by-Step Disposal Procedures for INCB054828
Waste

The proper disposal of INCB054828 waste involves a multi-step process of segregation,
containment, and labeling. Disposal must always be conducted in accordance with prevailing
country, federal, state, and local regulations.[3]

Step 1: Waste Segregation

At the point of generation, all INCB054828-contaminated waste must be segregated from other
waste streams. This includes:

e Unused or expired INCB054828

Empty vials and packaging

Contaminated PPE (gloves, gowns, etc.)

Labware (pipette tips, tubes, etc.)

Spill cleanup materials

Step 2: Waste Containment

¢ Solid Waste: Place all solid waste contaminated with INCB054828 into a designated, leak-
proof, and clearly labeled hazardous waste container.
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» Liquid Waste: Do not allow INCB054828 to enter sewers or surface and ground water.[1][2]
Collect liquid waste in a sealed, leak-proof container that is appropriately labeled.

e Sharps: Any sharps (e.g., needles, broken glass) contaminated with INCB054828 should be
placed in a puncture-resistant sharps container designated for chemical waste.

Step 3: Labeling

All waste containers must be clearly labeled with the following information:
» "Hazardous Waste"

e The chemical name: "INCB054828 (Pemigatinib)"

e The accumulation start date

e The primary hazard(s) associated with the waste

Step 4: Storage and Disposal

o Store sealed waste containers in a designated, secure area away from general laboratory
traffic.

o Arrange for pickup and disposal by a licensed hazardous waste management company.

Spill Management Protocol

In the event of an INCB054828 spill, follow these steps:
e Evacuate and Secure the Area: Alert others and restrict access to the spill area.

» Don Appropriate PPE: Wear a full set of protective gear, including gloves, a lab coat, and eye
protection.

e Contain the Spill:

o For solid spills, carefully pick up the material mechanically.[1]
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o For liquid spills, absorb the solution with a finely-powdered liquid-binding material such as
diatomite or universal binders.[3]

o Clean the Area: Decontaminate the spill area by scrubbing surfaces and equipment with
alcohol.[3]

» Dispose of Cleanup Materials: All materials used for spill cleanup are considered hazardous
waste and must be disposed of in a labeled hazardous waste container.[3]

Mechanism of Action: FGFR Inhibition

INCB054828, also known as pemigatinib, is a potent and selective inhibitor of fibroblast growth
factor receptors (FGFRS). It primarily targets FGFR1, FGFR2, and FGFR3, with weaker activity
against FGFR4.[4] Alterations in FGFR genes can act as oncogenic drivers, and by inhibiting
these receptors, INCB054828 can suppress the growth of tumors with these genetic
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alterations.[4]
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Caption: INCB054828 (Pemigatinib) inhibits FGFR1/2/3, blocking downstream signaling
pathways and reducing tumor cell proliferation.

Experimental Workflow for Waste Disposal

The following diagram outlines the logical workflow for the proper disposal of INCB054828
waste in a laboratory setting.
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Caption: A step-by-step workflow for the safe and compliant disposal of INCB054828 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

